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Compound of Interest

Compound Name: N,N-Diisopropylethylamine

Cat. No.: B045302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of N,N-Diisopropylethylamine (DIPEA), also known as Hünig's base. Adherence to

these procedures is essential for ensuring laboratory safety.

N,N-Diisopropylethylamine is a highly flammable, corrosive, and toxic chemical that can

cause severe skin burns, eye damage, and respiratory irritation.[1][2][3] It is harmful if

swallowed or inhaled.[1][2][4] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

exposure to DIPEA.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1]

A face shield is also recommended to provide additional protection.[2]

Skin Protection:
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Gloves: Chemical-resistant gloves are required.[1][5] Always inspect gloves for integrity

before use. Suitable materials include butyl rubber or nitrile rubber.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure, including

a lab coat, apron, or coveralls.[2] Fire/flame resistant and impervious clothing should be

worn.[1]

Footwear: Safety footwear or chemical-resistant boots should be worn.[5]

Respiratory Protection:

Work in a well-ventilated area, preferably under a chemical fume hood.[3][6]

If ventilation is inadequate or exposure limits are exceeded, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with an appropriate cartridge for organic

vapors.[2]

Safe Handling and Storage
Handling:

Always handle DIPEA in a well-ventilated area or a chemical fume hood.[1][3]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe vapors or mist.[2][4]

Use non-sparking tools and explosion-proof equipment.[2]

Ground and bond containers when transferring material to prevent static discharge.[2]

Do not eat, drink, or smoke in areas where DIPEA is handled.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]
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Store in a flammables area.[2]

Store locked up.[1]

Incompatible with strong oxidizing agents, strong acids, and metals such as aluminum, zinc,

and copper.[2]

Emergency Procedures and First Aid
Immediate action is critical in the event of exposure to DIPEA.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][7]

Spill and Leak Procedures:
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Evacuate personnel from the area.

Remove all sources of ignition.[1]

Ventilate the area.

Wear appropriate PPE as described above.

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[2]

Collect the absorbed material into a suitable, labeled container for disposal.[2]

Do not allow the spill to enter drains or waterways.[1]

Disposal Plan
Dispose of DIPEA and any contaminated materials as hazardous waste.

All waste must be disposed of in accordance with local, state, and federal regulations.[1]

Use a licensed professional waste disposal service to dispose of this material.

Contaminated packaging should be treated as the product itself.

Quantitative Data Summary
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Property Value

CAS Number 7087-68-5[1]

Molecular Formula C8H19N[3]

Molar Mass 129.25 g/mol [8]

Appearance Colorless to light yellow liquid[2]

Flash Point 6 °C (42.8 °F)[2]

Boiling Point 127 °C (260.6 °F)[9]

Lower Explosion Limit 0.7% by vol[2]

Upper Explosion Limit 6.3% by vol[2]

Procedural Workflows
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Preparation

Handling

Cleanup & Disposal

1. Don Appropriate PPE

2. Verify Fume Hood Operation

3. Assemble All Necessary Materials

4. Dispense DIPEA in Fume Hood

5. Use Grounded Equipment for Transfer

6. Tightly Close Container After Use

7. Decontaminate Work Area

8. Dispose of Waste in Labeled Container

9. Remove and Dispose of PPE Properly

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of N,N-Diisopropylethylamine.
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen/Artificial Respiration
Seek Immediate Medical Attention

Remove Contaminated Clothing
Flush with Water for 15 min

Seek Immediate Medical Attention

Flush with Water for 15 min
Remove Contact Lenses

Seek Immediate Medical Attention

Do NOT Induce Vomiting
Give Water if Conscious

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid procedures for N,N-Diisopropylethylamine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for N,N-
Diisopropylethylamine (DIPEA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045302#personal-protective-equipment-for-handling-
n-n-diisopropylethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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